Cas no 1955556-81-6 (tert-butyl N-{3-aminospiro3.3heptan-1-yl}carbamate)

• Product Name: tert-butyl N-{3-aminospiro3.3heptan-1-yl}carbamate
• CAS No: 1955556-81-6
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD29991478
• CID: 4631706
• PubChem ID: 122163631
• Update Time: 2025-06-28

tert-butyl N-{3-aminospiro3.3heptan-1-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-{3-aminospiro[3.3]heptan-1-yl}carbamate
• tert-butyl N-(1-aminospiro[3.3]heptan-3-yl)carbamate
• tert-butyl N-{3-aminospiro3.3heptan-1-yl}carbamate

• MDL： MFCD29991478
• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-9-7-8(13)12(9)5-4-6-12/h8-9H,4-7,13H2,1-3H3,(H,14,15)
• InChI Key： VDLQWFAVDYRRGW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC(C21CCC2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 1.4
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-{3-aminospiro3.3heptan-1-yl}carbamate

tert-butyl N-{3-aminospiro[3.3]heptan-1-yl}carbamate (CAS No. 1955556-81-6): A Comprehensive Overview

tert-butyl N-{3-aminospiro[3.3]heptan-1-yl}carbamate (CAS No. 1955556-81-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and tert-butyl carbamate functional group, exhibits a range of properties that make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The spiro[3.3]heptane core of this compound is a cyclic structure consisting of two three-membered rings fused at a single carbon atom. This unique architecture imparts rigidity and conformational stability to the molecule, which can be crucial for optimizing the binding affinity and selectivity of drug candidates. The tert-butyl carbamate group, on the other hand, is known for its ability to enhance the solubility and stability of the compound, making it more suitable for pharmaceutical formulations.

Recent studies have highlighted the potential of tert-butyl N-{3-aminospiro[3.3]heptan-1-yl}carbamate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising lead for the development of new treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, tert-butyl N-{3-aminospiro[3.3]heptan-1-yl}carbamate was evaluated for its neuroprotective effects. The results showed that this compound can significantly reduce neuronal cell death and oxidative stress in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action appears to involve the modulation of key signaling pathways involved in neuronal survival and function.

The pharmacokinetic properties of tert-butyl N-{3-aminospiro[3.3]heptan-1-yl}carbamate have also been extensively studied. Research has shown that this compound has favorable oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, it exhibits low toxicity and good metabolic stability, further enhancing its potential as a therapeutic agent.

In the context of drug discovery and development, tert-butyl N-{3-aminospiro[3.3]heptan-1-yl}carbamate serves as an excellent scaffold for structure-activity relationship (SAR) studies. By modifying various functional groups on the molecule, chemists can fine-tune its biological activity and pharmacological properties to meet specific therapeutic needs. For example, substituting different groups on the spirocyclic core or the carbamate moiety can lead to compounds with enhanced potency or selectivity.

The synthetic route to tert-butyl N-{3-aminospiro[3.3]heptan-1-yl}carbamate has been well-documented in the literature. One common approach involves the reaction of tert-butyl isocyanate with 1-amino-spiro[3.3]heptane under mild conditions to form the desired product. This method is scalable and can be readily adapted for large-scale production in industrial settings.

In conclusion, tert-butyl N-{3-aminospiro[3.3]heptan-1-yl}carbamate (CAS No. 1955556-81-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological and pharmacological properties, make it an attractive candidate for further investigation and development as a novel therapeutic agent.